Cas no 111544-20-8 (1H-1,2,4-Triazol-3-amine, 1-(2,4-dichlorobenzoyl)-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 1-(2,4-dichlorobenzoyl)-
• CAS No: 111544-20-8
• MF: C₉H₆Cl₂N₄O
• MW: 257.076138973236
• CID: 1198413
• Update Time: 2024-08-05

1H-1,2,4-Triazol-3-amine, 1-(2,4-dichlorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 1-(2,4-dichlorobenzoyl)-
• Methanone, (3-amino-1H-1,2,4-triazol-1-yl)(2,4-dichlorophenyl)-

• Inchi： 1S/C9H6Cl2N4O/c10-5-1-2-6(7(11)3-5)8(16)15-4-13-9(12)14-15/h1-4H,(H2,12,14)
• InChI Key： ZWRHDKLSYOZKCB-UHFFFAOYSA-N
• SMILES： C(N1C=NC(N)=N1)(C1=CC=C(Cl)C=C1Cl)=O

Computed Properties

• Exact Mass: 255.99208

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 502.1±60.0 °C(Predicted)
• PSA: 73.8
• pka: 1.15±0.50(Predicted)